Cas no 27463-91-8 (7,8-dihydro-5H-quinolin-6-one)

• Product Name: 7,8-dihydro-5H-quinolin-6-one
• CAS No: 27463-91-8
• MF: C₉H₉NO
• MW: 147.173862218857
• MDL: MFCD06659761
• CID: 53156
• PubChem ID: 12690754
• Update Time: 2025-11-02

7,8-dihydro-5H-quinolin-6-one Chemical and Physical Properties

Names and Identifiers

• 7,8-Dihydro-6(5H)-quinolinone
• 6(5H)-QUINOLINONE, 7,8-DIHYDRO-
• 7,8-dihydro-5H-quinolin-6-one
• 5,6,7,8-tetrahydro-6-oxoquinoline
• 5,6,7,8-tetrahydroquinolin-6-one
• 6-Oxo-5,6,7,8-tetrahydrochinolin
• 6-Oxo-5,6,7,8-tetrahydroquinoline
• AKOS026727299
• AMY13875
• DTXSID20507021
• FT-0758160
• 27463-91-8
• CS-0102419
• 7,8-DIHYDROQUINOLIN-6(5H)-ONE
• AB26260
• SCHEMBL10665026
• 7, 8-dihydro-5H-quinolin-6-one
• 6(5H)-Quinolinone,7,8-dihydro-
• MFCD06659761
• AT37836
• EN300-49955
• BS-13510
• DB-080689

• MDL： MFCD06659761
• Inchi： 1S/C9H9NO/c11-8-3-4-9-7(6-8)2-1-5-10-9/h1-2,5H,3-4,6H2
• InChI Key： YBUZBPXSUWAVOD-UHFFFAOYSA-N
• SMILES： O=C1CC2=CC=CN=C2CC1

Computed Properties

• Exact Mass: 147.06800
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.168
• Melting Point: NA
• Boiling Point: 288 ºC
• Flash Point: 136 ºC
• Refractive Index: 1.569
• PSA: 29.96000
• LogP: 1.13940
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

7,8-dihydro-5H-quinolin-6-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 7,8-dihydro-5H-quinolin-6-one

Exploring the Chemistry and Applications of 7,8-Dihydro-5H-quinolin-6-one (CAS No. 27463-91-8)

The compound 7,8-dihydro-5H-quinolin-6-one (CAS No. 27463-91-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and material science research. With its unique quinoline backbone, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features, including the dihydroquinoline core and ketone functionality, make it a valuable building block for drug discovery and functional materials. Researchers are increasingly exploring its potential in addressing modern challenges such as antimicrobial resistance and sustainable catalysis.

One of the most searched questions about 7,8-dihydro-5H-quinolin-6-one revolves around its synthetic routes and industrial-scale production. Recent advancements in green chemistry have led to optimized protocols for its preparation, minimizing waste and energy consumption. The compound’s CAS No. 27463-91-8 is frequently queried in chemical databases, highlighting its relevance in patent literature and regulatory compliance. Its role in photocatalysis and OLED materials has also become a trending topic, aligning with the global push for energy-efficient technologies.

In the pharmaceutical sector, 7,8-dihydro-5H-quinolin-6-one derivatives are investigated for their neuroprotective and anti-inflammatory properties. These studies resonate with current health trends, such as the search for novel treatments for neurodegenerative diseases. The compound’s quinolin-6-one scaffold is often compared to other nitrogen-containing heterocycles in terms of bioavailability and target selectivity, a frequent subject in medicinal chemistry forums. Additionally, its potential in cancer research is a hotly debated area, with researchers examining its mechanism of action in kinase inhibition.

From a commercial perspective, suppliers of CAS 27463-91-8 emphasize its high purity grades (>98%) for research applications. The compound’s stability under various storage conditions is another frequently asked question, particularly among laboratory technicians. Analytical techniques like HPLC and NMR are commonly employed to verify its identity, as documented in peer-reviewed journals. Its solubility profile in organic solvents is critical for formulation scientists, making it a recurring keyword in chemical compatibility searches.

Environmental and safety aspects of 7,8-dihydro-5H-quinolin-6-one are also under scrutiny, reflecting broader societal concerns about chemical sustainability. While not classified as hazardous, its biodegradation pathways and eco-toxicity data are actively researched. This aligns with the growing demand for green alternatives in industrial chemistry. The compound’s structure-activity relationship (SAR) studies further contribute to its appeal, as they enable rational design of derivatives with enhanced properties.

In conclusion, 7,8-dihydro-5H-quinolin-6-one (CAS No. 27463-91-8) exemplifies the intersection of traditional organic chemistry and cutting-edge applications. Its multifaceted roles—from drug development to advanced materials—ensure its continued relevance in scientific discourse. As research evolves, so too will its applications, driven by innovations in synthetic methodology and a deeper understanding of its molecular interactions.